Cas no 832694-72-1 (Thieno[3,2-c]pyridin-4(5H)-one, 3-bromo-2-methyl-)

• Product Name: Thieno[3,2-c]pyridin-4(5H)-one, 3-bromo-2-methyl-
• CAS No: 832694-72-1
• MF: C₈H₆BrNOS
• MW: 244.10833978653
• CID: 675313
• PubChem ID: 18450769
• Update Time: 2025-06-11

Thieno[3,2-c]pyridin-4(5H)-one, 3-bromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-c]pyridin-4(5H)-one, 3-bromo-2-methyl-
• 3-bromo-2-methyl-5H-thieno[3,2-c]pyridin-4-one
• INLYQRYZXCQUAG-UHFFFAOYSA-N
• SCHEMBL3535354
• DTXSID70593939
• 3-bromo-2-methylthieno[3,2-c]pyridin-4(5h)-one
• 832694-72-1
• 3-bromo-2-methyl-thieno[3,2-c]pyridin-4(5H)-one
• G68941
• DB-128255

• Inchi： 1S/C8H6BrNOS/c1-4-7(9)6-5(12-4)2-3-10-8(6)11/h2-3H,1H3,(H,10,11)
• InChI Key： INLYQRYZXCQUAG-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC2C=CNC(C=21)=O

Computed Properties

• Exact Mass: 242.93535g/mol
• Monoisotopic Mass: 242.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on Thieno[3,2-c]pyridin-4(5H)-one, 3-bromo-2-methyl-

Thieno[3,2-c]pyridin-4(5H)-one, 3-bromo-2-methyl- (CAS No. 832694-72-1): A Comprehensive Overview

The compound Thieno[3,2-c]pyridin-4(5H)-one, 3-bromo-2-methyl-, identified by its CAS number 832694-72-1, represents a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound, featuring a fused thiophene and pyridine ring system with bromo and methyl substituents, has garnered attention due to its structural complexity and potential biological activities. The integration of these functional groups not only enhances its chemical diversity but also opens up avenues for exploring novel therapeutic applications.

In recent years, the field of medicinal chemistry has witnessed a surge in the development of heterocyclic compounds, particularly those incorporating thienopyridine scaffolds. These structures are favored for their ability to mimic natural products and exhibit a wide range of biological activities. The presence of a bromine atom at the 3-position and a methyl group at the 2-position in Thieno[3,2-c]pyridin-4(5H)-one, 3-bromo-2-methyl- adds to its pharmacological interest, as these substituents can influence both electronic and steric properties, thereby modulating interactions with biological targets.

One of the most compelling aspects of this compound is its potential role in the development of small-molecule inhibitors for various diseases. For instance, studies have suggested that thienopyridine derivatives can interact with enzymes and receptors involved in cancer pathways. The brominated derivative Thieno[3,2-c]pyridin-4(5H)-one, 3-bromo-2-methyl- may serve as a lead compound for designing inhibitors targeting kinases and other enzymes overexpressed in tumors. The bromine atom can serve as a handle for further derivatization via cross-coupling reactions, allowing chemists to explore a myriad of structural analogs.

The synthesis of Thieno[3,2-c]pyridin-4(5H)-one, 3-bromo-2-methyl- involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The construction of the thienopyridine core typically requires cyclization reactions followed by functional group manipulations to introduce the desired substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective bromination and methylation. These synthetic strategies not only showcase the versatility of modern organic chemistry but also provide valuable insights into optimizing reaction conditions for industrial-scale production.

Evaluation of the pharmacological profile of Thieno[3,2-c]pyridin-4(5H)-one, 3-bromo-2-methyl- has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit the activity of specific enzymes associated with inflammatory pathways. Additionally, preliminary in vivo studies suggest that this compound exhibits good oral bioavailability and target specificity, making it a candidate for further development into an anti-inflammatory drug. The combination of structural features such as the thiophene-pyridine fusion and halogen substituents contributes to its unique pharmacokinetic properties.

The role of computational chemistry in understanding the behavior of Thieno[3,2-c]pyridin-4(5H)-one, 3-bromo-2-methyl- cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying potential drug candidates. By simulating interactions with biological targets, researchers can optimize the compound's structure to enhance its efficacy and reduce side effects. This approach aligns with the broader trend toward rational drug design, where computational tools complement traditional experimental methods.

The future prospects for Thieno[3,2-c]pyridin-4(5H)-one, 3-bromo-2-methyl- are vast and exciting. Ongoing research aims to explore its potential in treating not only inflammatory diseases but also neurological disorders and infectious diseases. The flexibility offered by its molecular framework allows for extensive structural modifications, enabling the development of libraries of derivatives with tailored properties. As our understanding of disease mechanisms grows more sophisticated, compounds like this one will play an increasingly important role in personalized medicine.

In conclusion, Thieno[3,2-c]pyridin-4(5H)-one, 3-bromo-2-methyl-, CAS no. 832694-72-1, stands out as a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis exemplifies the advancements in organic chemistry techniques, while its pharmacological profile suggests multiple therapeutic applications. As research continues to uncover new possibilities for this compound and similar derivatives, it is poised to make significant contributions to drug discovery and development.